Cas no 339020-97-2 (4-[(2-chloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(2-chloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 339020-97-2
• MF: C₁₁H₇ClF₃N₃O
• MW: 289.640991449356
• CID: 5224257
• Update Time: 2026-03-07

4-[(2-chloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2-CHLOROANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-{[(2-chlorophenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 4-[(2-chlorophenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• SMR000168426
• MLS000327858
• HMS2360L05
• 4-[(2-chloroanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C11H7ClF3N3O/c12-7-3-1-2-4-8(7)16-5-6-9(11(13,14)15)17-18-10(6)19/h1-5H,(H2,17,18,19)/b16-5+
• InChI Key： MYGYHBKWPSVDIW-FZSIALSZSA-N
• SMILES： ClC1C=CC=CC=1/N=C/C1C(NNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.8
• Topological Polar Surface Area: 53.5